
Technical Guide: 5-Chloro-6-methoxypyridine-3-
thiol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5-Chloro-6-methoxypyridine-3-thiol

Cat. No.: B13482427

Get Quote

Nomenclature, Synthesis, and Medicinal Utility[1]
Executive Summary
5-Chloro-6-methoxypyridine-3-thiol is a trisubstituted pyridine derivative increasingly utilized

as a scaffold in the development of ubiquitin-specific protease (USP) inhibitors and kinase

modulators. Its structural utility lies in the orthogonal reactivity of its three functional handles:

the nucleophilic thiol (–SH) at C3, the electrophilic chlorine at C5 (amenable to cross-coupling),

and the methoxy group at C6 (serving as a hydrogen bond acceptor or replaceable directing

group).

This guide provides a definitive analysis of its IUPAC nomenclature to resolve isomeric

confusion, details a high-yield copper-catalyzed synthesis protocol, and outlines its handling in

medicinal chemistry campaigns.

Part 1: Nomenclature & Structural Integrity
Precise nomenclature is paramount for this compound due to the existence of multiple

positional isomers (e.g., 2-chloro or 4-thiol variants) that exhibit drastically different reactivities.
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1.1 IUPAC Name Derivation
The name 5-Chloro-6-methoxypyridine-3-thiol is derived following the IUPAC Blue Book (P-

14.4) priority rules:

Principal Functional Group: The thiol group (–SH) has priority over the halogen (–Cl) and the

ether (–OCH₃) groups. Thus, the parent structure is pyridine-3-thiol.

Numbering the Heterocycle:

The nitrogen atom is position 1.

Numbering proceeds to give the principal group (thiol) the lowest possible locant.

Path A (Counter-clockwise): N=1, C2, C3(SH). Locant = 3.[1][2][3]

Path B (Clockwise): N=1, C2(OMe), C3(Cl), C4, C5(SH). Locant = 5.[3][4]

Decision: Path A is chosen (3 < 5).[5]

Substituent Assignment:

With the thiol fixed at C3, the remaining substituents fall at C5 and C6.

Chlorine is at position 5.[3][6][5]

Methoxy is at position 6.[2][3][7][8]

Alphabetization: Substituents are listed alphabetically: Chloro before Methoxy.

Final PIN (Preferred IUPAC Name): 5-Chloro-6-methoxypyridine-3-thiol.[3]

1.2 Tautomeric Considerations
Unlike pyridine-2-thiol and pyridine-4-thiol, which exist predominantly as thiones (NH-form) due

to lactam-lactim type tautomerism, pyridine-3-thiols cannot form a neutral thione species

without disrupting the aromatic sextet or forming a zwitterion. Therefore, 5-Chloro-6-
methoxypyridine-3-thiol exists as a true thiol (–SH), making it a reliable nucleophile without

the need for S-protection/deprotection cycles often required for the 2- and 4-isomers.
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Part 2: Chemical Properties & Specifications[2][3][6][7]
[9]

Property Specification

IUPAC Name 5-Chloro-6-methoxypyridine-3-thiol

Molecular Formula C₆H₆ClNOS

Molecular Weight 175.64 g/mol

Appearance White to off-white powder

Melting Point 53 – 58 °C (decomposition)

¹H NMR (500 MHz, CDCl₃)
δ 8.02 (d, J=2.2 Hz, 1H), 7.65 (d, J=2.2 Hz, 1H),

3.99 (s, 3H, OMe), 3.30 (s, 1H, SH)

Solubility
Soluble in DMSO, DCM, Chloroform; slightly

soluble in water.[2][5][8]

Stability
Air-sensitive; prone to oxidative dimerization to

disulfide. Store under Argon/Nitrogen.

Data sourced from recent synthetic characterization studies [1].

Part 3: Synthetic Pathways[2]
The synthesis of 5-Chloro-6-methoxypyridine-3-thiol has evolved from low-yielding

diazotization routes to robust metal-catalyzed C–S bond formation.

3.1 Route A: Copper-Catalyzed Thiolation (Recommended)
This modern approach utilizes a modified Ullmann-type coupling between a 3-iodopyridine

precursor and thiobenzoic acid, followed by hydrolysis. This method avoids the formation of

foul-smelling byproducts associated with xanthate routes and offers high yields (>75%).

Mechanism:

Oxidative Addition: Cu(I) inserts into the C–I bond of 5-chloro-6-methoxy-3-iodopyridine.

Ligand Exchange: Thiobenzoate displaces the halide.
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Reductive Elimination: Forms the S-protected thioester.

Hydrolysis: Base-mediated cleavage reveals the free thiol.

3.2 Route B: Diazotization (Classical)
Involves the reaction of 3-amino-5-chloro-6-methoxypyridine with NaNO₂/HCl followed by

potassium ethyl xanthate. This route is operationally difficult due to the instability of the

diazonium salt and risk of explosion, making it unsuitable for scale-up.

3.3 Synthetic Workflow Diagram (Route A)

5-Chloro-6-methoxy-3-iodopyridine
(Precursor)

S-(5-Chloro-6-methoxypyridin-3-yl)
benzothioate
(Intermediate)

 C-S Coupling

Thiobenzoic acid
CuI (10 mol%), Phenanthroline

DIPEA, Toluene, 100°C 5-CHLORO-6-METHOXYPYRIDINE-3-THIOL
(Target)

 Deprotection

KOH / MeOH
Hydrolysis

Click to download full resolution via product page

Caption: Copper-catalyzed synthesis of 5-Chloro-6-methoxypyridine-3-thiol via thiobenzoate

intermediate.

Part 4: Experimental Protocols
Protocol: Synthesis via Cu-Catalyzed C-S Coupling Based on the methodology by Bogdan et

al. (2025) [1].

Safety Note: Perform all steps in a fume hood. Thiols have potent odors and can cause

sensitization.

Step 1: Formation of the Thioester

Charge: To a dry round-bottom flask equipped with a magnetic stir bar, add 5-chloro-6-

methoxy-3-iodopyridine (1.0 equiv), CuI (0.1 equiv), and 1,10-phenanthroline (0.2 equiv).
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Solvent: Add anhydrous Toluene (approx. 5 mL per mmol of substrate).

Reagents: Add DIPEA (2.0 equiv) and Thiobenzoic acid (1.2 equiv) under an Argon

atmosphere.

Reaction: Heat the mixture to 100 °C for 12–16 hours. Monitor by TLC or LC-MS for

consumption of the iodide.

Workup: Cool to room temperature. Dilute with EtOAc and wash with saturated NaHCO₃ and

brine. Dry over Na₂SO₄ and concentrate. Purify the intermediate via flash chromatography if

necessary (often used crude).

Step 2: Hydrolysis to the Thiol

Hydrolysis: Dissolve the crude thioester in Methanol. Add aqueous KOH (5 equiv, 2M

solution).

Reaction: Stir at room temperature for 1–2 hours.

Acidification: Carefully acidify the mixture to pH 5 using 1M HCl. Critical: Do not over-acidify

to avoid protonating the pyridine nitrogen if extraction into organic phase is desired, although

pH 5 is optimal for thiol stability.

Extraction: Extract with Dichloromethane (DCM) (3x).

Isolation: Wash combined organics with water, dry over Na₂SO₄, and concentrate under

reduced pressure.

Purification: Recrystallize from Hexane/DCM or purify via column chromatography (SiO₂,

Hexane/EtOAc gradient) to yield 5-Chloro-6-methoxypyridine-3-thiol as a white powder.

Part 5: Medicinal Chemistry Applications[1][2][5][9][10]
The 5-chloro-6-methoxypyridine-3-thiol scaffold is a versatile building block in drug design,

particularly for:

USP7/USP47 Inhibitors: The thiol moiety serves as a "warhead" or zinc-binding group in

inhibitors of Ubiquitin-Specific Proteases (USPs). The 3-thiol position allows the sulfur to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13482427/docs?utm_src=pdf-body#technical-guide-5-chloro-6-methoxypyridine-3-thiol
https://www.benchchem.com/product/b13482427/docs?utm_src=pdf-body#technical-guide-5-chloro-6-methoxypyridine-3-thiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13482427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


interact with the catalytic cysteine or active site metals of the protease [1].

S-Arylation/Alkylation: The thiol is readily alkylated to form thioethers, which are bioisosteres

of ethers. The electron-withdrawing chlorine at C5 and electron-donating methoxy at C6 tune

the pKa of the thiol (approx pKa 6-7), making it physiologically relevant at neutral pH.

Fragment-Based Drug Discovery (FBDD): The molecule possesses low molecular weight

(175.6 Da) and distinct vectors for growth (via the S-linker or displacement of the Cl/OMe

groups), making it an ideal fragment for screening libraries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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